Cas no 2120973-81-9 (3-4-(propan-2-yl)cyclohexylpropanenitrile)

• Product Name: 3-4-(propan-2-yl)cyclohexylpropanenitrile
• CAS No: 2120973-81-9
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6203778
• PubChem ID: 165614309
• Update Time: 2025-08-05

3-4-(propan-2-yl)cyclohexylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-4-(propan-2-yl)cyclohexylpropanenitrile
• 3-[4-(propan-2-yl)cyclohexyl]propanenitrile
• EN300-1747705
• 2120973-81-9

• Inchi： 1S/C12H21N/c1-10(2)12-7-5-11(6-8-12)4-3-9-13/h10-12H,3-8H2,1-2H3
• InChI Key： UMWJAWURISBVQJ-UHFFFAOYSA-N
• SMILES： N#CCCC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-4-(propan-2-yl)cyclohexylpropanenitrile

Introduction to 3-4-(propan-2-yl)cyclohexylpropanenitrile (CAS No. 2120973-81-9)

3-4-(propan-2-yl)cyclohexylpropanenitrile, identified by the Chemical Abstracts Service registry number 2120973-81-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexyl backbone substituted with a propanenitrile group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-4-(propan-2-yl)cyclohexylpropanenitrile consists of a cyclohexane ring substituted at the 3 and 4 positions with an isopropyl group, linked to a propanenitrile moiety. This configuration imparts distinct electronic and steric properties, which can be exploited in drug design. The presence of the nitrile group introduces a polar region, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. Additionally, the cyclohexyl ring provides a rigid framework, which can be crucial for binding affinity and selectivity in drug-receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclohexyl-substituted nitriles have been investigated for their role in modulating various biological pathways. For instance, studies have shown that derivatives of this class can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurological disorders, and metabolic conditions. The isopropyl substituent further influences the compound's pharmacokinetic properties, potentially enhancing its bioavailability and metabolic stability.

One of the most compelling aspects of 3-4-(propan-2-yl)cyclohexylpropanenitrile is its versatility as a building block for drug discovery. Researchers have leveraged its scaffold to develop analogs with enhanced potency and selectivity. For example, modifications to the nitrile group or the cyclohexyl ring have led to compounds that demonstrate improved binding affinity to specific targets. These findings underscore the importance of 3-4-(propan-2-yl)cyclohexylpropanenitrile as a key intermediate in medicinal chemistry.

The synthesis of 3-4-(propan-2-yl)cyclohexylpropanenitrile presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient synthesis strategies, reducing the number of steps and improving overall efficiency. These advancements not only facilitate access to this compound but also pave the way for rapid exploration of its derivatives.

Recent studies have begun to unravel the mechanistic basis of the biological activities associated with 3-4-(propan-2-yl)cyclohexylpropanenitrile and its derivatives. Computational modeling has played a crucial role in understanding how these compounds interact with biological targets at the molecular level. By predicting binding modes and identifying key interaction points, researchers can design more effective molecules with tailored pharmacological profiles. This approach has already led to the discovery of novel lead compounds with significant therapeutic potential.

The future prospects for 3-4-(propan-2-yl)cyclohexylpropanenitrile are promising, with ongoing research focusing on expanding its applications in drug development. Exploration into its role in modulating immune responses and anti-cancer mechanisms has shown particularly exciting results. Additionally, investigations into its potential as an agrochemical have begun, suggesting broader utility beyond pharmaceuticals. As our understanding of its properties grows, so does the likelihood of discovering new applications that could benefit society.

In conclusion, 3-4-(propan-2-yl)cyclohexylpropanenitrile (CAS No. 2120973-81-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and versatile biological activities make it a valuable tool for drug discovery. With continued advancements in synthetic chemistry and computational biology, we can expect further breakthroughs that will harness its full potential for therapeutic applications.